Cas no 1190313-13-3 (5-Cyano-3-iodo-4-methyl-7-azaindole)

• Product Name: 5-Cyano-3-iodo-4-methyl-7-azaindole
• CAS No: 1190313-13-3
• MF: C₉H₆IN₃
• MW: 283.068513393402
• MDL: MFCD12962752
• CID: 2169928
• PubChem ID: 53412962
• Update Time: 2024-11-03

5-Cyano-3-iodo-4-methyl-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-iodo-4-methyl-7-azaindole
• 3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• FCH1378742
• AK203909
• 1190313-13-3
• DTXSID101199986
• DB-253408

• MDL： MFCD12962752
• Inchi： 1S/C9H6IN3/c1-5-6(2-11)3-12-9-8(5)7(10)4-13-9/h3-4H,1H3,(H,12,13)
• InChI Key： HPXGHWPXUJVFIG-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=C(C)C(C#N)=CN=2

Computed Properties

• Exact Mass: 282.96064g/mol
• Monoisotopic Mass: 282.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 2

Experimental Properties

• Color/Form: NA
• Flash Point: 541.1±34.3 °C

5-Cyano-3-iodo-4-methyl-7-azaindole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃